Cas no 2228887-90-7 (1-(2-ethynylphenyl)prop-2-en-1-one)

• Product Name: 1-(2-ethynylphenyl)prop-2-en-1-one
• CAS No: 2228887-90-7
• MF: C₁₁H₈O
• MW: 156.180623054504
• CID: 6230292
• PubChem ID: 165735854
• Update Time: 2024-01-07

1-(2-ethynylphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethynylphenyl)prop-2-en-1-one
• 2228887-90-7
• EN300-1813749

• Inchi： 1S/C11H8O/c1-3-9-7-5-6-8-10(9)11(12)4-2/h1,4-8H,2H2
• InChI Key： NZXSRTVAMXHGLE-UHFFFAOYSA-N
• SMILES： O=C(C=C)C1C=CC=CC=1C#C

Computed Properties

• Exact Mass: 156.057514874g/mol
• Monoisotopic Mass: 156.057514874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų